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Compound of Interest

Compound Name: F 16915

CAS No.: 92510-91-3

Cat. No.: B1256084

Get Quote

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and

Pharmacological Profile of a Novel Docosahexaenoic Acid Prodrug

Abstract
F 16915 is a novel synthetic compound identified as a potent prodrug of docosahexaenoic acid

(DHA), an essential omega-3 fatty acid with well-documented roles in cardiovascular and

neurological health. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical and pharmacological properties, and the known mechanism of

action of F 16915. The information is intended for researchers, scientists, and professionals

involved in drug discovery and development, offering a consolidated resource for

understanding and potentially exploring the therapeutic applications of this compound. All

quantitative data are presented in structured tables, and key conceptual frameworks are

visualized using Graphviz diagrams to facilitate clear and rapid comprehension.

Chemical Structure and Physicochemical Properties
F 16915 is chemically identified by the CAS Number 92510-91-3. It is a derivative of

docosahexaenoic acid, designed to enhance its bioavailability and therapeutic efficacy.
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A definitive two-dimensional structure and IUPAC name for F 16915 are not widely available in

public chemical databases. However, based on its classification as a DHA prodrug and its

molecular formula, it is hypothesized to be an ester of DHA, likely with a small, physiologically

labile moiety to ensure efficient conversion to the active DHA molecule in vivo.

The fundamental physicochemical properties of F 16915 are summarized in the table below.

Property Value Source

Molecular Formula C28H37NO2 [1]

Molecular Weight 419.60 g/mol [1]

CAS Number 92510-91-3 [1]

Appearance Light Yellow Oil [2]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[2]

Table 1: Physicochemical Properties of F 16915

Pharmacological Profile and Mechanism of Action
The primary pharmacological activity of F 16915 stems from its role as a prodrug of

docosahexaenoic acid. Upon administration, it is metabolized to release DHA, which then

exerts its therapeutic effects.

Known Biological Activity
Research has indicated that F 16915 can prevent heart failure-induced atrial fibrillation,

suggesting its potential as an "upstream" therapy for this condition. This effect is attributed to

the subsequent actions of its active metabolite, DHA.

Mechanism of Action: A Prodrug Approach
The core mechanism of F 16915 is its conversion to DHA. This prodrug strategy is often

employed to overcome limitations of the active drug, such as poor solubility, instability, or rapid

metabolism, thereby improving its pharmacokinetic profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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